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Compound of Interest

Compound Name: Cinnamonitrile

Cat. No.: B126248 Get Quote

Introduction

Cinnamonitrile, an organic compound derived from cinnamic acid, is emerging as a versatile

active ingredient in the agrochemical sector. With its demonstrated efficacy against a range of

agricultural pests, including nematodes, fungi, and insects, it presents a promising alternative

to conventional synthetic pesticides. Its use in agrochemical formulations is driven by a need

for more environmentally benign and effective pest management solutions.[1][2] This document

provides detailed application notes and protocols for the use of cinnamonitrile in agrochemical

formulations, targeted at researchers, scientists, and drug development professionals in the

agricultural sciences.

Physicochemical Properties of Cinnamonitrile
A thorough understanding of the physicochemical properties of cinnamonitrile is essential for

the development of stable and effective agrochemical formulations.
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Property Value Reference

Synonyms
3-Phenylacrylonitrile, Styryl

cyanide
[2]

CAS Number 1885-38-7 [2]

Molecular Formula C₉H₇N [2]

Molecular Weight 129.16 g/mol [2]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 259 - 261 °C [2]

Density 1.03 g/mL [2]

Solubility

Slightly soluble in water;

soluble in organic solvents like

ethanol and ether.

[1]

Agrochemical Applications and Efficacy
Cinnamonitrile has demonstrated a spectrum of bioactivity against various agricultural pests.

The following tables summarize the available quantitative data on its efficacy.

Nematicidal Activity
Cinnamonitrile has shown potent activity against plant-parasitic nematodes, a significant

cause of crop loss worldwide.

Target
Organism

Bioassay Type Efficacy (LC₅₀) Exposure Time Reference

Bursaphelenchus

xylophilus

(Pinewood

nematode)

Direct Contact
0.224 - 0.502

mg/mL
24 hours [1]

Fungicidal Activity
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While specific EC₅₀ values for cinnamonitrile against a wide range of phytopathogenic fungi

are not extensively documented in the reviewed literature, the broader class of cinnamon-

derived compounds, including cinnamaldehyde, has shown significant antifungal properties.

The primary mechanism is believed to be the inhibition of ergosterol biosynthesis, a critical

component of fungal cell membranes.[3][4][5] Further research is needed to quantify the

specific efficacy of cinnamonitrile against key plant pathogens.

Insecticidal Activity
The insecticidal potential of cinnamonitrile derivatives has been noted, particularly in patent

literature for "thiazolyl cinnamonitriles" as insect control agents. However, specific LC₅₀

values for cinnamonitrile against major agricultural insect pests are not readily available in the

reviewed scientific literature. The proposed mechanism of action for related compounds

involves interaction with insect neurotransmitter receptors, such as nicotinic acetylcholine

receptors.[6][7][8]

Herbicidal Activity
Cinnamon-derived compounds have been investigated for their herbicidal properties, with

some studies indicating inhibitory effects on seed germination and plant growth.[2][9][10]

However, quantitative data, such as GR₅₀ (50% growth reduction) values, for cinnamonitrile
against common weed species are not well-documented in the available literature.

Agrochemical Formulations
The formulation of an active ingredient is critical for its effective application and performance in

an agricultural setting. Cinnamonitrile, being a liquid that is slightly soluble in water, is well-

suited for formulation as an Emulsifiable Concentrate (EC) or a Wettable Powder (WP).

Emulsifiable Concentrate (EC) Formulation
An EC is a liquid formulation where the active ingredient is dissolved in a water-immiscible

organic solvent along with emulsifiers. When diluted with water, it forms a stable oil-in-water

emulsion for spraying.[9][11][12][13]

Protocol for Preparation of a Cinnamonitrile EC Formulation (General Template)
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Solvent Selection: Choose a suitable water-immiscible organic solvent that effectively

dissolves cinnamonitrile. Examples include aromatic hydrocarbons (e.g., xylene, solvent

naphtha) or vegetable oil-based solvents.

Emulsifier Selection: Select a blend of emulsifiers to ensure the spontaneous formation of a

stable emulsion upon dilution with water. A combination of a non-ionic surfactant (e.g.,

alcohol ethoxylate) and an anionic surfactant (e.g., calcium dodecylbenzenesulfonate) is

often effective.

Preparation: a. In a suitable vessel, dissolve the desired concentration of cinnamonitrile
(e.g., 10-50% w/v) in the selected solvent. b. Add the emulsifier blend (typically 5-15% w/v)

to the cinnamonitrile-solvent mixture. c. Stir the mixture until a homogenous solution is

obtained.

Quality Control: a. Emulsion Stability Test: Dilute a sample of the EC formulation in water at

the intended application rate. The resulting emulsion should remain stable with minimal

separation or creaming for at least 2 hours. b. Storage Stability: Store the EC formulation at

various temperatures (e.g., 0°C and 50°C) for a specified period to assess its physical and

chemical stability.

Wettable Powder (WP) Formulation
A WP is a dry formulation in which the active ingredient is absorbed onto an inert carrier, along

with wetting and dispersing agents. It is mixed with water to form a suspension for spraying.[13]

[14][15][16]

Protocol for Preparation of a Cinnamonitrile WP Formulation (General Template)

Carrier Selection: Choose a porous, inert carrier with good absorption capacity, such as

silica, diatomaceous earth, or kaolin clay.

Wetting and Dispersing Agent Selection: Select a wetting agent (e.g., sodium lauryl sulfate)

to facilitate the wetting of the powder in water and a dispersing agent (e.g., lignosulfonate) to

prevent the agglomeration of particles in the suspension.

Preparation: a. Impregnate the inert carrier with a solution of cinnamonitrile in a volatile

solvent. b. Evaporate the solvent to leave the cinnamonitrile adsorbed onto the carrier. c.
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Add the wetting and dispersing agents to the impregnated carrier. d. Mill the mixture to a fine

powder to ensure good suspensibility.

Quality Control: a. Suspensibility Test: Measure the ability of the WP to remain suspended in

water over time. A high suspensibility is crucial for uniform application. b. Wettability Test:

Determine the time it takes for the powder to become completely wet when added to water.

Experimental Protocols for Efficacy Testing
The following protocols are adapted from established methodologies and can be used to

evaluate the efficacy of cinnamonitrile formulations.

Nematicidal Activity Bioassay (Adapted for Meloidogyne
spp.)
This protocol describes an in-vitro assay to determine the nematicidal activity of

cinnamonitrile against root-knot nematodes (Meloidogyne spp.).

Nematode Culture and Egg Extraction: a. Culture Meloidogyne spp. on susceptible host

plants (e.g., tomato, Solanum lycopersicum). b. Extract eggs from infected roots using a

sodium hypochlorite solution. c. Hatch second-stage juveniles (J2) from the eggs in a

Baermann funnel.

Bioassay Procedure: a. Prepare a series of dilutions of the cinnamonitrile formulation in

sterile water. b. In a 96-well microtiter plate, add 100 µL of each dilution to the wells. Include

a water control. c. Add approximately 50-100 J2 nematodes in a 10 µL suspension to each

well. d. Incubate the plates at 25-28°C. e. After 24, 48, and 72 hours, observe the nematodes

under an inverted microscope. f. Count the number of dead (immotile and straight) and live

(motile or S-shaped) nematodes.

Data Analysis: a. Calculate the percentage mortality for each concentration, correcting for

control mortality using Abbott's formula. b. Determine the LC₅₀ value using probit analysis.

In Vitro Antifungal Assay (Poisoned Food Technique)
This protocol outlines a method to assess the fungicidal activity of cinnamonitrile against

various phytopathogenic fungi.[17]
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Fungal Cultures: a. Obtain pure cultures of the target fungi (e.g., Fusarium oxysporum,

Botrytis cinerea). b. Maintain the cultures on a suitable medium, such as Potato Dextrose

Agar (PDA).

Assay Procedure: a. Prepare a stock solution of the cinnamonitrile formulation. b. Prepare

PDA medium and autoclave it. c. While the medium is still molten (around 45-50°C), add the

cinnamonitrile stock solution to achieve a range of final concentrations (e.g., 10, 50, 100,

200 ppm). Also prepare a control plate with no cinnamonitrile. d. Pour the amended and

control media into sterile Petri dishes. e. Once the media have solidified, place a 5 mm

mycelial plug from the edge of an actively growing fungal culture in the center of each plate.

f. Incubate the plates at the optimal temperature for the specific fungus. g. Measure the

radial growth of the fungal colony daily until the control plate is fully covered.

Data Analysis: a. Calculate the percentage inhibition of mycelial growth for each

concentration compared to the control. b. Determine the EC₅₀ value by plotting the

percentage inhibition against the logarithm of the concentration.

Greenhouse Pot Trial for Herbicidal Activity (Post-
emergence)
This protocol describes a greenhouse experiment to evaluate the post-emergence herbicidal

efficacy of a cinnamonitrile formulation.[18][19]

Plant Material and Growing Conditions: a. Select a range of weed species (e.g., Amaranthus

retroflexus, Chenopodium album) and a crop species for selectivity testing. b. Sow the seeds

in pots filled with a standard potting mix and grow them in a greenhouse under controlled

conditions (temperature, light, humidity).

Herbicide Application: a. Prepare a range of dilutions of the cinnamonitrile formulation to

achieve different application rates (e.g., 100, 250, 500, 1000 g a.i./ha). b. When the weeds

have reached the 2-4 true leaf stage, apply the treatments using a laboratory track sprayer

calibrated to deliver a specific volume. c. Include an untreated control group.

Data Collection and Analysis: a. Visually assess plant injury (phytotoxicity) at regular

intervals (e.g., 3, 7, 14, and 21 days after treatment) using a 0-100% scale (0 = no injury, 100

= complete death). b. At the end of the experiment, harvest the above-ground biomass of the
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plants in each pot and determine the fresh and dry weights. c. Calculate the percentage of

growth reduction compared to the untreated control. d. Determine the GR₅₀ value (the dose

required for 50% growth reduction) using regression analysis.

Proposed Mechanisms of Action and Signaling
Pathways
While the precise molecular targets of cinnamonitrile are still under investigation, research on

the closely related compound, cinnamaldehyde, provides valuable insights into its potential

mechanisms of action.

Nematicidal Mechanism of Action
Studies on cinnamaldehyde suggest that it acts on the nervous system of nematodes by

modulating the activity of Cys-loop receptors, which are ligand-gated ion channels crucial for

nerve and muscle function.[20][21] This interaction likely disrupts neurotransmission, leading to

paralysis and death.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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